2-[(5-ethyl-1,3,4-oxadiazol-2-yl)thio]-N-(6-methyl-1,3-benzothiazol-2-yl)acetamide

• IUPAC Name: 2-[(5-ethyl-1,3,4-oxadiazol-2-yl)sulfanyl]-N-(6-methyl-1,3-benzothiazol-2-yl)acetamide
• InChI: InChI=1S/C14H14N4O2S2/c1-3-12-17-18-14(20-12)21-7-11(19)16-13-15-9-5-4-8(2)6-10(9)22-13/h4-6H,3,7H2,1-2H3,(H,15,16,19)
• InChI Key: RPLBHYPWQPBUKX-UHFFFAOYSA-N
• Canonical SMILES: CCC1=NN=C(O1)SCC(=O)NC2=NC3=C(S2)C=C(C=C3)C
• Molecular Formula: C14H14N4O2S2
• Molecular Weight: 334.4 g/mol

Description

Synthesis Analysis

The synthesis of similar compounds involves multi-step chemical reactions starting from common intermediates. For instance, derivatives of 2-[(5-aryl-1,3,4-oxadiazol-2-yl)thio]-N-(2-phenyl-1,8-naphthyridin-3-yl)acetamides are synthesized starting from 2-chloro-N-(2-phenyl-1,8-naphthyridin-3-yl)acetamide reacting with 5-aryl-1,3,4-oxadiazole-2-thione. These steps involve reactions under specific conditions to ensure the formation of the desired products, which are then characterized by various spectroscopic methods to confirm their structure (Ramalingam et al., 2019).

Molecular Structure Analysis

The molecular structure of similar compounds is elucidated using spectroscopic techniques such as IR, NMR, and Mass spectra. For example, novel N-(5-aryl-1,3,4-thiadiazol-2-yl)-2-(3-oxo-1,2-benzothiazol-2(3H)-yl)acetamide derivatives have been identified using these methods, with intermediates confirmed by single-crystal X-ray diffraction, showcasing the detailed analysis undertaken to understand their molecular framework (Yu et al., 2014).

Chemical Reactions and Properties

The chemical properties of these compounds are explored through their reactions and the subsequent antibacterial or antimicrobial activity. For instance, derivatives synthesized have shown significant activity against various microbial species, indicating their potential as therapeutic agents. The reactions often involve the interaction with specific substrates or the formation of novel derivatives through condensation or substitution reactions (Abbasi et al., 2016).

Physical Properties Analysis

Physical properties, such as solubility, melting point, and crystal structure, are crucial for understanding the applicability of these compounds. While specific details on “2-[(5-ethyl-1,3,4-oxadiazol-2-yl)thio]-N-(6-methyl-1,3-benzothiazol-2-yl)acetamide” were not found, related studies on similar compounds involve analyzing these properties to predict their behavior in biological systems or further chemical reactions (Lelyukh et al., 2021).

Chemical Properties Analysis

The chemical properties analysis often focuses on reactivity, stability, and interactions with biological molecules. The reactivity with other chemicals, potential for derivatization, and stability under various conditions are explored to assess their suitability for further development as bioactive molecules. This includes evaluating their potential antibacterial, antifungal, or anticancer activities through in vitro and in vivo studies, providing insights into their mechanism of action and therapeutic potential (Siddiqui et al., 2017).

Scientific Research Applications

NMR Characterization and Structural Analysis

A novel 1,3,4-oxadiazole derivative containing a benzimidazole moiety was synthesized and characterized using NMR techniques, demonstrating the utility of this compound in exploring structural configurations through spectroscopy. This research aids in understanding the molecular structure and potential chemical properties of similar compounds (Li Ying-jun, 2012).

Antibacterial Applications

Research has shown that derivatives of 2-[(5-aryl-1,3,4-oxadiazol-2-yl)thio]-N-(2-phenyl-1,8-naphthyridin-3-yl)acetamides exhibit significant antibacterial activity, highlighting the compound's potential as a basis for developing new antibacterial agents (K. Ramalingam, D. Ramesh, B. Sreenivasulu, 2019).

Antimicrobial and Hemolytic Activities

A series of N-substituted derivatives demonstrated antimicrobial activity against selected microbial species, indicating the compound's application in combating microbial infections. The research also assessed the hemolytic activity, providing insights into the compound's safety profile (A. Rehman et al., 2016).

Synthesis of Heterocycles

The compound's versatility as a starting material for synthesizing various heterocycles, including thioureido-acetamides, emphasizes its role in expanding the chemical toolbox for creating molecules with potential biological activities (J. Schmeyers, G. Kaupp, 2002).

Anticancer Activity

Studies on derivatives incorporating benzothiazole and oxadiazole structures revealed promising anticancer activities, suggesting the compound's utility in the development of novel anticancer agents. This includes research on benzothiazole acylhydrazones as anticancer agents, highlighting the therapeutic potential of these derivatives (Derya Osmaniye et al., 2018).